4-Nitrophthalic acid
Overview
Description
Synthesis Analysis
The synthesis of 4-Nitrophthalic acid can be approached through different pathways. One notable method involves the catalytic action of 4-Nitrophthalic acid itself in the imino Diels-Alder reactions to afford pyrano- and furanoquinolines in good yields, showcasing its versatility as a catalyst (A. Srinivasa et al., 2008). Another pathway for synthesizing derivatives of 4-Nitrophthalic acid, such as 4-Nitrophthalonitrile, starts from phthalic anhydride, highlighting the importance of phthalic anhydride as a precursor (Han Jun-ya, 2013).
Molecular Structure Analysis
The molecular structure of 4-Nitrophthalic acid and its salts has been extensively studied. Research into the crystal structure of its salts with various amines demonstrates the impact of weak and strong hydrogen bonding in crystal packing, where the orientation of 4-Nitrophthalic acid in the lattice is influenced by hydrogen bonding patterns (A. Karmakar et al., 2008).
Chemical Reactions and Properties
4-Nitrophthalic acid's chemical reactivity is showcased in its application in various organic synthesis reactions. For instance, it serves as an effective catalyst in the synthesis of pyrano- and furanoquinolines through the imino Diels-Alder reaction, emphasizing its catalytic properties and utility in synthesizing heterocyclic compounds (A. Srinivasa et al., 2008).
Physical Properties Analysis
The physical properties of 4-Nitrophthalic acid derivatives have been explored through various studies. The synthesis process and conditions significantly impact the yield and purity of the synthesized compounds, as seen in the production of 4-Nitrophthalonitrile (Han Jun-ya, 2013).
Chemical Properties Analysis
The chemical properties of 4-Nitrophthalic acid are central to its applications in organic synthesis and catalysis. Its role in facilitating the imino Diels-Alder reactions is a testament to its reactivity and utility in organic chemistry. The ability to act as a catalyst in these reactions underlines the importance of understanding its chemical properties for synthesizing complex organic molecules (A. Srinivasa et al., 2008).
Scientific Research Applications
Catalysis in Chemical Reactions : It acts as an effective catalyst for the imino Diels-Alder reaction, facilitating the efficient synthesis of pyrano- and furanoquinolines (Srinivasa, Mahadevan, Hosamani, & Hulikal, 2008).
Textile and Optical Applications : 4-Nitrophthalic acid is used in preparing novel phthalonitrile derivatives. These derivatives find applications in the textile industry, optical and catalytic applications, and as air-purifying materials in air conditioners (Yıldırım, Sevim, & Gül, 2012).
Synthesis of Organic Compounds : It serves as a starting material for synthesizing 4-aminophthalimide, achieving over 90% yield while reducing hydrochloric acid usage by 60% (Dan, 2004).
Agricultural and Environmental Applications : Complexes of 4-Nitrophthalic acid with metal ions like Fe(III) and Zn(II) show potential as organic fertilizers. They play important roles in soils, natural waters, and organic sediments (Mercê, Lombardi, Mangrich, Levy, Szpoganicz, & others, 1998).
Herbicidal Activities : Some products of the aza-Michael addition reaction with 4-nitrophthalimide exhibit moderate to good herbicidal activity against certain grasses (Ma, Wu, Liu, Huang, & Wang, 2013).
Study of Molecular Interactions : Research into the intra- and intermolecular interactions of 4-nitrophthalic acid helps in understanding the balance of repulsive and attractive intramolecular interactions in different phases (Jóźwiak, Jezierska, Panek, Goremychkin, Tolstoy, Shenderovich, & Filarowski, 2020).
Diverse Chemical Properties and Uses : It is used to synthesize various coordination complexes, which exhibit structural diversity and possess diverse properties (Xu, Xue, Liang, Zhang, Huang, & Feng, 2014).
Safety And Hazards
4-Nitrophthalic acid may form combustible dust concentrations in air and can cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Use of personal protective equipment and ensuring adequate ventilation are advised .
Future Directions
properties
IUPAC Name |
4-nitrophthalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO6/c10-7(11)5-2-1-4(9(14)15)3-6(5)8(12)13/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLBQXWXKPNIVSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060581 |
Source
|
| Record name | 1,2-Benzenedicarboxylic acid, 4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitrophthalic acid | |
CAS RN |
610-27-5 |
Source
|
| Record name | 4-Nitrophthalic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=610-27-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Nitrophthalic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000610275 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Nitrophthalic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5395 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Benzenedicarboxylic acid, 4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8060581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-nitrophthalic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.288 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Nitrophthalic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KGN4549BTD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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